Cas no 132644-87-2 (benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate)

• Product Name: benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate
• CAS No: 132644-87-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6312846
• PubChem ID: 14899555
• Update Time: 2025-10-30

benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate
• PS-20999
• D97150
• MFCD30295274
• Benzyl 2,2-dimethyl-4-oxopiperidine-1-carboxylate
• Benzyl2,2-dimethyl-4-oxopiperidine-1-carboxylate
• 132644-87-2
• SCHEMBL23123961
• 1-Cbz-2,2-dimethyl-4-oxopiperidine

• Inchi： 1S/C15H19NO3/c1-15(2)10-13(17)8-9-16(15)14(18)19-11-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： UKEQVZUQAYLCSG-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OCC2C=CC=CC=2)C(C)(C)C1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate

Professional Introduction to Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate (CAS No. 132644-87-2)

Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound is characterized by its benzyl group and a piperidine core, which is a six-membered heterocyclic amine containing one nitrogen atom. The presence of a 2,2-dimethyl-4-oxo substituent further enhances its structural complexity and potential biological activity.

The compound's unique structure makes it a valuable intermediate in the synthesis of various pharmacologically active agents. Its piperidine scaffold is particularly noteworthy, as it is a common motif in many drugs due to its ability to interact with biological targets in a favorable manner. The benzyl group adds another layer of functionality, allowing for further derivatization and modification to tailor its properties for specific applications.

Recent research has highlighted the potential of piperidine derivatives in the development of new therapeutic agents. Specifically, compounds containing the piperidine ring have shown promise in treating neurological disorders, infectious diseases, and cancer. The structural features of Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate make it an attractive candidate for further investigation in these areas.

In the realm of drug discovery, the synthesis of novel intermediates like Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate plays a crucial role. The compound's benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate structure provides a versatile platform for exploring new chemical entities. Researchers have been leveraging this compound to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in creating molecules that modulate kinases and other enzymes relevant to cancer therapy.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities. Among these, piperidine derivatives are particularly noteworthy for their role in drug development. The benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate moiety contributes to the compound's solubility and bioavailability, making it an excellent candidate for oral administration. This aspect is crucial for developing drugs that require systemic delivery.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale synthesis and formulation. This stability is essential for ensuring consistent quality and efficacy in pharmaceutical products. Researchers have also explored its potential as a building block for more complex molecules through functional group transformations such as hydrolysis or reduction.

One of the most exciting applications of Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate is in the development of antiviral agents. The piperidine core has been shown to interact effectively with viral proteases and polymerases, making it a promising scaffold for antiviral drugs. Recent studies have reported the synthesis of analogs of this compound that exhibit potent antiviral activity against various viruses. These findings underscore the importance of continued research into piperidine-based molecules.

In addition to its antiviral potential, Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate has shown promise in treating neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems relevant to these disorders.

The synthesis of Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the piperidine ring system. Subsequent functionalization steps introduce the benzyl group and other substituents necessary for biological activity. These synthetic routes are optimized for high yield and purity, ensuring that the final product meets pharmaceutical standards.

The compound's chemical properties make it amenable to various purification techniques such as crystallization or chromatography. These methods are essential for obtaining high-purity material suitable for further applications in drug development. The availability of pure intermediates like Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate is critical for ensuring the success of subsequent synthetic steps.

Future research directions may explore novel derivatives of Benzyl 2,2-dimethyl-4-oxo-piperidine-1-carboxylate with enhanced biological activity or improved pharmacokinetic properties. Advances in computational chemistry and molecular modeling may also aid in designing new analogs with tailored properties. These efforts could lead to the discovery of new therapeutic agents with significant clinical benefits.

In conclusion, Benzyl 2,2-dimethyl-4-oxylo-piperidine carboxylic acid (CAS No. 13264487) is a versatile and promising compound in pharmaceutical chemistry. Its unique structure and functional properties make it an valuable intermediate for drug development across multiple therapeutic areas including oncology antiviral treatments neurological disorders among others benzol group enhances structural complexity while piperidin core offers favorable interactions with biological targets recent studies highlight its potential as building block leading discovery novel pharmacologically active agents continued research into this molecule will likely uncover additional applications contributing advancement human health